Cas no 1004-16-6 (3-Cyano-1-methylpyridinium Iodide)

3-Cyano-1-methylpyridinium iodide is a quaternary pyridinium salt characterized by its cyano functional group and methyl substitution at the nitrogen position. This compound is primarily utilized in organic synthesis and as a precursor for the preparation of heterocyclic compounds. Its ionic nature and structural features make it suitable for applications in nucleophilic substitution reactions and as an intermediate in pharmaceutical or agrochemical research. The iodide counterion enhances solubility in polar solvents, facilitating its use in solution-phase chemistry. The compound’s stability under standard conditions and well-defined reactivity profile contribute to its utility in method development and specialized synthetic pathways.

3-Cyano-1-methylpyridinium Iodide structure

1004-16-6 structure

Product Name:3-Cyano-1-methylpyridinium Iodide

CAS No:1004-16-6

MF:C₇H₇IN₂

MW:246.048353433609

MDL:MFCD00229410

CID:236127

PubChem ID:11207327

Update Time:2025-05-22

3-Cyano-1-methylpyridinium Iodide Chemical and Physical Properties

Names and Identifiers

- 3-cyano-1-methyl-Pyridinium iodide
- 1-methylpyridin-1-ium-3-carbonitrile,iodide
- Pyridinium,3-cyano-1-methyl-, iodide (1:1)
- 1-methyl-3-cyanopyridinium iodide
- 3-Cyan-1-methylpyridiniumiodid
- 3-CYANO-1-METHYLPYRIDINIUM IODIDE
- 3-cyano-N-methylpyridinium iodide
- AG-A-59593
- AGN-PC-004DBR
- CTK7C8303
- meta-N-Methylcyanopyridinium iodide
- N-methyl-3-cyanopyridinium iodide
- N-methyl-m-cyanopyridinium iodide
- NSC138815
- Pyridinium, 3-cyano-1-methyl-, iodide
- SureCN8404077
- QOYXETVGUYSYRK-UHFFFAOYSA-M
- 3-cyano-1-methylpyridin-1-iumiodide
- CS-0246645
- EN300-33555
- 1-methylpyridin-1-ium-3-carbonitrile;iodide
- SCHEMBL8404077
- BAA00416
- 1004-16-6
- DTXSID20458786
- NSC 138815
- 3-cyano-1-methylpyridin-1-ium iodide
- NSC-138815
- 3-Cyano-1-methylpyridinium Iodide
- MDL： MFCD00229410
- Inchi： 1S/C7H7N2.HI/c1-9-4-2-3-7(5-8)6-9;/h2-4,6H,1H3;1H/q+1;/p-1
- InChI Key： QOYXETVGUYSYRK-UHFFFAOYSA-M
- SMILES： [I-].[N+]1(C)C=CC=C(C#N)C=1

Computed Properties

Exact Mass: 245.96500
Monoisotopic Mass: 245.96540g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 10
Rotatable Bond Count: 0
Complexity: 133
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 27.7Å²

Experimental Properties

PSA: 27.67000
LogP: -2.61322

3-Cyano-1-methylpyridinium Iodide Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	C998585-50mg	3-Cyano-1-methylpyridinium Iodide	1004-16-6		50mg	$ 50.00	2022-06-06
TRC	C998585-100mg	3-Cyano-1-methylpyridinium Iodide	1004-16-6		100mg	$ 95.00	2022-06-06
TRC	C998585-500mg	3-Cyano-1-methylpyridinium Iodide	1004-16-6		500mg	$ 320.00	2022-06-06
eNovation Chemicals LLC	Y1244378-100mg	3-cyano-1-methylpyridin-1-ium iodide	1004-16-6	97%	100mg	$195	2024-06-06
eNovation Chemicals LLC	Y1244378-250mg	3-cyano-1-methylpyridin-1-ium iodide	1004-16-6	97%	250mg	$275	2023-05-17
eNovation Chemicals LLC	Y1244378-1g	3-cyano-1-methylpyridin-1-ium iodide	1004-16-6	97%	1g	$400	2024-06-06
Enamine	EN300-33555-0.05g	3-cyano-1-methylpyridin-1-ium iodide	1004-16-6	95%	0.05g	$42.0	2023-09-04
Enamine	EN300-33555-0.1g	3-cyano-1-methylpyridin-1-ium iodide	1004-16-6	95%	0.1g	$66.0	2023-09-04
Enamine	EN300-33555-0.25g	3-cyano-1-methylpyridin-1-ium iodide	1004-16-6	95%	0.25g	$92.0	2023-09-04
Enamine	EN300-33555-0.5g	3-cyano-1-methylpyridin-1-ium iodide	1004-16-6	95%	0.5g	$175.0	2023-09-04

3-Cyano-1-methylpyridinium Iodide Related Literature

1. Formation of 2-methylaminopyridine-3-carbaldehyde and the corresponding methylimine by ring-opening and ring-closing reactions of 3-cyano-1-methylpyridinium iodide in N-sodium hydroxide

J. H. Blanch,K. Fretheim J. Chem. Soc. C 1971 1892
2. Index of subjects, 1971

J. Chem. Soc. C 1971 4037
3. Addition reactions of heterocyclic compounds. Part LI. Cyclobuta-[b]pyridines from reactions of dimethyl acetylenedicarboxylate with 1-alkyl-1,4-dihydropyridines and the cycloelimination of amide and carboxy-groups

R. M. Acheson,N. D. Wright,P. A. Tasker J. Chem. Soc. Perkin Trans. 1 1972 2918
4. Index of authors, 1971

J. Chem. Soc. C 1971 4003

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles

Additional information on 3-Cyano-1-methylpyridinium Iodide

Comprehensive Guide to 3-Cyano-1-methylpyridinium Iodide (CAS No. 1004-16-6): Properties, Applications, and Innovations

3-Cyano-1-methylpyridinium iodide (CAS No. 1004-16-6) is a versatile organic compound widely recognized for its unique chemical structure and broad applicability in synthetic chemistry, material science, and pharmaceutical research. This pyridinium-based ionic liquid features a cyano group at the 3-position and an iodide counterion, making it a valuable intermediate for nucleophilic substitutions, catalysis, and photochemical studies. Its molecular formula, C₇H₇IN₂, highlights its role as a quaternary ammonium salt with distinct solubility and reactivity profiles.

In recent years, the demand for specialty chemicals like 3-cyano-1-methylpyridinium iodide has surged due to advancements in green chemistry and sustainable synthesis. Researchers frequently search for "eco-friendly ionic liquids" or "non-toxic catalysts," aligning with this compound's potential in reducing hazardous solvent use. Its low melting point and high thermal stability make it ideal for energy storage applications, a trending topic in renewable energy discussions.

The compound's cyano functional group enables diverse transformations, such as click chemistry and polymer modifications, addressing popular queries like "how to modify polymer side chains." Additionally, its iodide ion facilitates redox reactions, relevant to battery electrolyte research—a hotspot for electric vehicle (EV) technology innovations. Analytical techniques like NMR spectroscopy and HPLC purity testing are commonly employed to characterize this compound, ensuring compliance with pharmaceutical-grade standards.

Beyond industrial uses, 3-cyano-1-methylpyridinium iodide is explored in bioconjugation for drug delivery systems, responding to growing interest in "targeted cancer therapies." Its water-soluble nature and compatibility with biocompatible materials further enhance its appeal in biomedical engineering. Safety data sheets emphasize its non-flammable properties, addressing concerns about "safe handling of lab chemicals."

Future prospects include optimizing large-scale synthesis methods to meet the demand for high-purity ionic liquids, a frequent search term among process chemists. As AI-driven drug discovery gains traction, computational studies on pyridinium derivatives like this compound could unlock novel applications. With rigorous quality control protocols, CAS No. 1004-16-6 remains a cornerstone in advancing next-generation chemical solutions.